Cas no 1987879-74-2 (3-Bromo-4-chloro-2-fluorophenylboronic acid)

• Product Name: 3-Bromo-4-chloro-2-fluorophenylboronic acid
• CAS No: 1987879-74-2
• MF: C₆H₄BBrClFO₂
• MW: 253.261163711548
• MDL: MFCD20529450
• CID: 4632799
• Update Time: 2025-11-02

3-Bromo-4-chloro-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-2-fluorophenylboronic acid
• Boronic acid, B-(3-bromo-4-chloro-2-fluorophenyl)-

• MDL： MFCD20529450
• Inchi： 1S/C6H4BBrClFO2/c8-5-4(9)2-1-3(6(5)10)7(11)12/h1-2,11-12H
• InChI Key： NCASPTLBORLQPV-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(Cl)C(Br)=C1F)(O)O

Additional information on 3-Bromo-4-chloro-2-fluorophenylboronic acid

Recent Advances in the Application of 3-Bromo-4-chloro-2-fluorophenylboronic acid (CAS: 1987879-74-2) in Chemical Biology and Pharmaceutical Research

3-Bromo-4-chloro-2-fluorophenylboronic acid (CAS: 1987879-74-2) has emerged as a versatile building block in medicinal chemistry and chemical biology, particularly in the development of novel therapeutics and diagnostic tools. This boronic acid derivative has garnered significant attention due to its unique reactivity profile, which enables its use in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery. Recent studies have highlighted its potential in the synthesis of complex molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Bromo-4-chloro-2-fluorophenylboronic acid in the synthesis of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules, which degrade disease-causing proteins, rely on the boronic acid moiety for selective binding to target proteins. The study reported a 40% improvement in degradation efficiency compared to previous analogs, underscoring the compound's utility in targeted protein degradation strategies.

In the field of infectious disease research, a team at the Scripps Research Institute utilized this boronic acid derivative to develop novel β-lactamase inhibitors. Their work, published in ACS Infectious Diseases, showed that the halogen-substituted phenylboronic acid scaffold provided enhanced stability against enzymatic degradation while maintaining potent inhibitory activity against clinically relevant β-lactamases. This breakthrough addresses the growing challenge of antibiotic resistance and opens new avenues for combination therapies.

The compound's application extends to materials science, where researchers at MIT have incorporated 3-Bromo-4-chloro-2-fluorophenylboronic acid into the development of stimulus-responsive biomaterials. These materials exhibit pH-dependent behavior, making them promising candidates for targeted drug delivery systems. The unique halogen pattern of this boronic acid derivative was found to significantly influence the material's responsiveness to biological stimuli, as detailed in a recent Advanced Materials publication.

From a synthetic chemistry perspective, the compound's stability under various reaction conditions has been systematically investigated. A 2024 Organic Process Research & Development paper presented optimized large-scale synthesis protocols that achieve >95% purity with excellent yield, addressing previous challenges in manufacturing consistency. This advancement is particularly important as the pharmaceutical industry seeks to scale up production of boronic acid-containing therapeutics.

Looking forward, the unique properties of 3-Bromo-4-chloro-2-fluorophenylboronic acid position it as a key player in several emerging areas of research. Its potential in the development of covalent inhibitors, particularly for challenging targets like KRAS mutants, is currently being explored by multiple research groups. Additionally, its application in bioorthogonal chemistry for live-cell imaging continues to expand, with recent work demonstrating improved signal-to-noise ratios in super-resolution microscopy techniques.